Cas no 20086-07-1 (Diosbulbin C)

Diosbulbin C Properties

Names and Identifiers

• Diosbulbin C
• [ "" ]
• AKOS040761631
• 3-(furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid
• 3-(furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.0^{1,5}.0^{6,11}]pentadecane-10-carboxylic acid
• 20086-07-1
• 3-(uran-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid
• (3R,5S,6R,8R,10R,11S,12S)-3-(Furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid
• 3-(furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2, 13-dioxatetracyclo[10.2.1.01, 5.06, 11]pentadecane-10-carboxylic acid
• CHEBI:175644
• +Expand

• InChIKey： UYALWPKCIMKALF-UGFZNWGVSA-N
• Inchi： InChI=1S/C19H22O7/c1-18-6-13(9-2-3-24-8-9)26-19(18)7-14(25-17(19)23)15-11(16(21)22)4-10(20)5-12(15)18/h2-3,8,10-15,20H,4-7H2,1H3,(H,21,22)/t10-,11+,12+,13+,14-,15?,18-,19?/m0/s1
• SMILES： OC([C@@H]1C[C@H](O)C[C@H]2[C@@]3(C[C@H](C4C=COC=4)OC43C[C@@H](C12)OC4=O)C)=O

Computed Properties

• Exact Mass: 362.13656
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 362.136553
• Heavy Atom Count: 26
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 106

Experimental Properties

• LogP: 1.90310
• PSA: 106.2
• Refractive Index: 1.62
• Boiling Point: 606.0±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 320.3±31.5 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3